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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Raxofelast

CAS No.: 128232-14-4

Cat. No.: S541091

The table below summarizes the key identified information about Raxofelast.

Property Description

Chemical Class 2,3-dihydro-5-benzofuranol derivative (a synthetic, hydrophilic vitamin E
analogue) [1].

Systematic Name Not explicitly found in search results.

Prodrug/Metabolite = Raxofelast (IRFI016) is a prodrug. Its deacetylated metabolite, IRFI005, is the
active compound [1].

Primary Potent antioxidant activity; inhibits LDL oxidation, lipid peroxidation, and
Mechanism apoprotein modifications [1].
Clinical Status Historically "under clinical development" for oxidant stress-mediated tissue injury

[1]. No recent updates on approval status were found.

Key Technical Data and Experimental Findings

The most robust experimental data comes from studies on its active metabolite, IRFI005, in the context of

inhibiting low-density lipoprotein (LDL) oxidation.
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¢ Antioxidant Efficacy in LDL Oxidation Model: IRFIO05 demonstrated a dose-dependent inhibition
of copper/hydrogen peroxide-induced LDL oxidation. The effects were measured by a reduction in
thiobarbituric acid-reactive substances (TBARS), conjugated diene formation, and changes in
electrophoretic mobility [1].

e Comparison with Other Antioxidants: In the same model, IRFIO05 showed superior antioxidant
activity compared to Trolox (a water-soluble vitamin E analogue) and Probucol (a synthetic
cholesterol-lowering drug with antioxidant properties) [1].

¢ Synergistic Effects: The study noted that IRFIO05 helped protect endogenous antioxidants within
LDL, such as a-tocopherol (Vitamin E) and carotenoids, from being consumed during the oxidation
process [1].

Information Gaps and Unavailable Data

The following critical information for a troubleshooting guide was not located in the current search results:

¢ Solvent Compatibility: Specific data on solubility in common organic solvents (e.g., DMSO, ethanol)
or aqueous buffers, including stability in these solutions, is unavailable.

e Formulation Protocols: Detailed methodologies for preparing Raxofelast or IRFIO05 for in vitro or in
vivo experiments are not provided.

¢ pH Stability Range: No information on the compound's stability across different pH levels.

e Storage Conditions: Specific recommendations for long-term storage (temperature, light sensitivity)
are not stated.

Suggested Investigation Path

Given the lack of explicit data, here are practical steps to determine compatibility:

e Consult Foundational Literature: Locate the original primary research papers and patents for
Raxofelast (IRFI016) and IRFIO05. These often contain experimental sections with detailed synthesis
and formulation information.

e Perform Solubility Screening: Conduct small-scale tests to assess solubility in various solvents.
Start with DMSO for a stock solution and then test dilution in agqueous buffers, monitoring for
precipitation.

¢ Stability Studies: Once a solution is prepared, use analytical methods like HPLC to monitor the
compound's stability over time under different storage conditions (e.g., -20°C, 4°C, room temperature,
exposed to light).
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Raxofelast Activation Pathway

The following diagram illustrates the metabolic activation of Raxofelast, based on the information found.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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